Cas no 1643125-32-9 (SAFit1)

SAFit1 structure
SAFit1 structure
Product Name:SAFit1
CAS No:1643125-32-9
MF:C42H53NO11
MW:747.870333433151
CID:4738697
PubChem ID:86277875
Update Time:2024-11-04

SAFit1 Chemical and Physical Properties

Names and Identifiers

    • SAFit1
    • 2-(3-((R)-1-((S)-1-((S)-2-cyclohexyl-2-(3,4,5-trimethoxyphenyl)acetyl)piperidine-2-carbonyloxy)-3-(3,4-dimethoxyphenyl)propyl)phenoxy)acetic acid
    • BDBM50125333
    • 2-[3-[(1R)-1-[(2S)-1-[(2S)-2-cyclohexyl-2-(3,4,5-trimethoxyphenyl)acetyl]piperidine-2-carbonyl]oxy-3-(3,4-dimethoxyphenyl)propyl]phenoxy]acetic acid
    • G16424
    • GY1
    • DA-57631
    • 2-{3-[(1R)-1-[(2S)-1-[(2S)-2-cyclohexyl-2-(3,4,5-trimethoxyphenyl)acetyl]piperidine-2-carbonyloxy]-3-(3,4-dimethoxyphenyl)propyl]phenoxy}acetic acid
    • compound 1 [PMID: 25436518]
    • AKOS040742605
    • GTPL11481
    • SCHEMBL16586338
    • CHEMBL3623612
    • MS-31310
    • 1643125-32-9
    • CS-0022958
    • HY-102079
    • 2-[3-[(1~{R})-1-[(2~{S})-1-[(2~{S})-2-cyclohexyl-2-(3,4,5-trimethoxyphenyl)ethanoyl]piperidin-2-yl]carbonyloxy-3-(3,4-dimethoxyphenyl)propyl]phenoxy]ethanoic acid
    • EX-A8644
    • Inchi: 1S/C42H53NO11/c1-48-34-20-18-27(22-35(34)49-2)17-19-33(29-14-11-15-31(23-29)53-26-38(44)45)54-42(47)32-16-9-10-21-43(32)41(46)39(28-12-7-6-8-13-28)30-24-36(50-3)40(52-5)37(25-30)51-4/h11,14-15,18,20,22-25,28,32-33,39H,6-10,12-13,16-17,19,21,26H2,1-5H3,(H,44,45)/t32-,33+,39-/m0/s1
    • InChI Key: OEQZPFWOEOOISR-AKTKKGGCSA-N
    • SMILES: O=C([C@H](C1C=C(C(=C(C=1)OC)OC)OC)C1CCCCC1)N1CCCC[C@H]1C(=O)O[C@@H](C1C=CC=C(C=1)OCC(=O)O)CCC1C=CC(=C(C=1)OC)OC

Computed Properties

  • Exact Mass: 747.361862g/mol
  • Monoisotopic Mass: 747.361862g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 11
  • Heavy Atom Count: 54
  • Rotatable Bond Count: 18
  • Complexity: 1150
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 8.2
  • Topological Polar Surface Area: 139
  • Molecular Weight: 747.9g/mol

SAFit1 Security Information

  • Storage Condition:Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

SAFit1 Pricemore >>

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